Cas no 69813-38-3 (1,3,2-Dioxaphosphepin, 4,7-dihydro-2-phenyl-)
69813-38-3 structure
Product Name:1,3,2-Dioxaphosphepin, 4,7-dihydro-2-phenyl-
CAS No:69813-38-3
MF:C10H11O2P
MW:194.166903734207
CID:391288
PubChem ID:13124171
Update Time:2025-04-19
1,3,2-Dioxaphosphepin, 4,7-dihydro-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaphosphepin, 4,7-dihydro-2-phenyl-
- 2-phenyl-4,7-dihydro-1,3,2-dioxaphosphepine
- 2-Phenyl-4,7-dihydro-2H-1,3,2-dioxaphosphepine
- DTXSID70519811
- 69813-38-3
-
- Inchi: 1S/C10H11O2P/c1-2-6-10(7-3-1)13-11-8-4-5-9-12-13/h1-7H,8-9H2
- InChI Key: JBWWUJZYLLXLKR-UHFFFAOYSA-N
- SMILES: P1(C2C=CC=CC=2)OCC=CCO1
Computed Properties
- Exact Mass: 194.04973
- Monoisotopic Mass: 194.04966659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1,3,2-Dioxaphosphepin, 4,7-dihydro-2-phenyl- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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